Cas no 64036-75-5 (2(3H)-Benzothiazolethione,5-chloro-4-methyl-)

2(3H)-Benzothiazolethione,5-chloro-4-methyl- structure
64036-75-5 structure
Product Name:2(3H)-Benzothiazolethione,5-chloro-4-methyl-
CAS No:64036-75-5
MF:C8H6ClNS2
MW:215.72293806076
CID:500119
Update Time:2024-01-30

2(3H)-Benzothiazolethione,5-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolethione,5-chloro-4-methyl-
    • 2(3H)-Benzothiazolethione,5-chloro-4-methyl-(9CI)
    • 2(3H)-Benzothiazolethione, 5-chloro-4-methyl-
    • Inchi: 1S/C8H6ClNS2/c1-4-5(9)2-3-6-7(4)10-8(11)12-6/h2-3H,1H3,(H,10,11)
    • InChI Key: IYMPTYUTVSLSES-UHFFFAOYSA-N
    • SMILES: S1C2=CC=C(Cl)C(C)=C2NC1=S

Computed Properties

  • Exact Mass: 214.96318
  • Monoisotopic Mass: 214.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.4A^2

Experimental Properties

  • PSA: 12.03
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